Cas no 2098037-63-7 (1-(1-Aminopiperidin-3-yl)ethan-1-ol)

• Product Name: 1-(1-Aminopiperidin-3-yl)ethan-1-ol
• CAS No: 2098037-63-7
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• CID: 4771528
• PubChem ID: 121201703
• Update Time: 2025-07-23

1-(1-Aminopiperidin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-aminopiperidin-3-yl)ethan-1-ol
• 1-(1-aminopiperidin-3-yl)ethanol
• 1-(1-Aminopiperidin-3-yl)ethan-1-ol

• Inchi： 1S/C7H16N2O/c1-6(10)7-3-2-4-9(8)5-7/h6-7,10H,2-5,8H2,1H3
• InChI Key： INXIYVXMZSNKHD-UHFFFAOYSA-N
• SMILES： OC(C)C1CN(CCC1)N

Computed Properties

• Exact Mass: 144.126263138 g/mol
• Monoisotopic Mass: 144.126263138 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 144.21
• XLogP3: 0
• Topological Polar Surface Area: 49.5

Additional information on 1-(1-Aminopiperidin-3-yl)ethan-1-ol

Comprehensive Overview of 1-(1-Aminopiperidin-3-yl)ethan-1-ol (CAS No. 2098037-63-7): Properties, Applications, and Industry Insights

1-(1-Aminopiperidin-3-yl)ethan-1-ol, identified by its CAS number 2098037-63-7, is a specialized organic compound gaining traction in pharmaceutical and chemical research. This piperidine derivative features a unique structural combination of an amino group and a hydroxylated ethyl side chain, making it a versatile intermediate for drug discovery and fine chemical synthesis. Researchers are increasingly interested in its potential as a chiral building block for central nervous system (CNS) therapeutics and enzyme modulators, aligning with current trends in precision medicine development.

The compound's molecular structure (C₇H₁₆N₂O) exhibits both hydrophilic and lipophilic characteristics, enabling diverse structure-activity relationship (SAR) studies. Recent patent analyses reveal growing applications in kinase inhibitor design and GPCR-targeted compounds, addressing industry demands for novel small molecule therapeutics. Its stereochemical complexity makes it particularly valuable for developing enantioselective catalysts and pharmacologically active metabolites – key focus areas in modern medicinal chemistry optimization.

From a synthetic chemistry perspective, 1-(1-Aminopiperidin-3-yl)ethan-1-ol demonstrates remarkable stability under various reaction conditions. Advanced characterization techniques including HPLC-MS analysis and X-ray crystallography confirm its high purity (>98%) and well-defined stereochemistry. These properties respond to the pharmaceutical industry's urgent need for reliable synthetic intermediates that meet stringent ICH Q3 guidelines for impurity profiling – a frequent search topic among quality control specialists.

Emerging applications leverage the compound's hydrogen bonding capacity and conformational flexibility in proteolysis targeting chimera (PROTAC) development, a cutting-edge technology in targeted protein degradation. This aligns with recent surges in searches for E3 ligase binders and ternary complex stabilizers. Additionally, its metal coordination properties show promise in asymmetric catalysis applications, particularly for C-C bond forming reactions – a hot topic in green chemistry forums.

Quality parameters for CAS 2098037-63-7 typically include specifications for residual solvent content (meeting USP 467 standards), heavy metal limits (per ICH Q3D guidelines), and stability under accelerated conditions (40°C/75% RH). These characteristics make it suitable for GMP-compliant synthesis workflows, addressing frequent queries about scale-up challenges in process chemistry. The compound's lyophilization compatibility further enhances its utility in bioconjugation applications – another trending research area.

Recent advancements in continuous flow chemistry have improved the synthesis efficiency of 1-(1-Aminopiperidin-3-yl)ethan-1-ol, reducing typical batch-to-batch variability concerns. This progress responds to industry demands for process intensification solutions, frequently searched by chemical engineers. The compound's crystallization behavior has also been optimized for polymorph control – a critical factor in pre-formulation studies for solid dosage forms.

From a regulatory standpoint, 2098037-63-7 currently holds REACH compliance status in the EU and is included in several FDA Drug Master Files (DMFs). Safety data sheets indicate standard handling precautions for laboratory chemicals, with particular attention to nitrogen protection during storage to prevent oxidative degradation – a common question among inventory managers.

The commercial landscape for this compound shows increasing availability from cGMP-certified suppliers, with typical packaging options ranging from milligram-scale R&D quantities to kilogram-scale production batches. Market analysts note growing demand from contract research organizations (CROs) working on fragment-based drug discovery projects, correlating with rising search volumes for scaffold hopping strategies in lead optimization.